Cas no 1318104-15-2 (tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate)
1318104-15-2 structure
Product Name:tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate
CAS No:1318104-15-2
MF:C13H14BrNO3
MW:312.159162998199
CID:1086028
PubChem ID:71302065
Update Time:2025-04-20
tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate
- F18493
- 1-Boc-6-bromo-1H-indol-3-ol
- DTXSID801149570
- 1-Boc-6-bromo-3-hydroxy-1H-indole
- 1H-Indole-1-carboxylic acid, 6-bromo-3-hydroxy-, 1,1-dimethylethyl ester
- tert-Butyl 6-bromo-3-hydroxy-1H-indole-1-carboxylate
- 1318104-15-2
- TERT-BUTYL 6-BROMO-3-HYDROXYINDOLE-1-CARBOXYLATE
-
- Inchi: 1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-11(16)9-5-4-8(14)6-10(9)15/h4-7,16H,1-3H3
- InChI Key: RRTDNWXJGVXSHG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=CN(C(=O)OC(C)(C)C)C=2C=1)O
Computed Properties
- Exact Mass: 311.01571g/mol
- Monoisotopic Mass: 311.01571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.5Ų
tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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